Cas no 579525-27-2 (2H-1,4-Benzoxazine-8-carboxylic acid, 3,4-dihydro-3-oxo-2-phenyl-)

• Product Name: 2H-1,4-Benzoxazine-8-carboxylic acid, 3,4-dihydro-3-oxo-2-phenyl-
• CAS No: 579525-27-2
• MF: C₁₅H₁₁NO₄
• MW: 269.252144098282
• CID: 4047353
• PubChem ID: 23033881
• Update Time: 2025-11-06

2H-1,4-Benzoxazine-8-carboxylic acid, 3,4-dihydro-3-oxo-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2H-1,4-Benzoxazine-8-carboxylic acid, 3,4-dihydro-3-oxo-2-phenyl-
• 3-oxo-2-phenyl-3,4-dihydro-2H-1,4-benzoxazine-8-carboxylic acid
• ZMZYMWQUNWEEHF-UHFFFAOYSA-N
• 3-oxo-2-phenyl-3,4-dihydro-2H-1,4-benzoxazine-8-carboxylicacid
• (+/-)-2-phenyl-1,4-benzoxazin-3-one-8-carboxylic acid
• EN300-66706
• SCHEMBL5118106
• 579525-27-2

• Inchi： 1S/C15H11NO4/c17-14-12(9-5-2-1-3-6-9)20-13-10(15(18)19)7-4-8-11(13)16-14/h1-8,12H,(H,16,17)(H,18,19)
• InChI Key： ZMZYMWQUNWEEHF-UHFFFAOYSA-N
• SMILES： O1C2=C(C(O)=O)C=CC=C2NC(=O)C1C1=CC=CC=C1

Computed Properties

• Exact Mass: 269.06880783Da
• Monoisotopic Mass: 269.06880783Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 75.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazinones